Cas no 42982-87-6 (Quinidine Methiodide)

Quinidine Methiodide is a quaternary ammonium salt derived from quinidine, primarily used in pharmacological research and organic synthesis. Its key advantages include its role as a selective muscarinic acetylcholine receptor (mAChR) antagonist, making it valuable for studying cholinergic signaling pathways. The compound exhibits high water solubility due to its ionic nature, facilitating its use in aqueous experimental systems. Its structural similarity to quinidine allows for comparative studies on the effects of quaternization on biological activity. Quinidine Methiodide is also employed in electrophysiology research to investigate ion channel modulation. The methiodide moiety enhances its stability and bioavailability, ensuring consistent performance in controlled laboratory applications.

Quinidine Methiodide structure

Product Name:Quinidine Methiodide

CAS No:42982-87-6

MF:C₂₁H₂₇IN₂O₂

MW:466.355757951736

CID:1061448

PubChem ID:39365

Update Time:2025-05-27

Quinidine Methiodide Chemical and Physical Properties

Names and Identifiers

- Quinidine Methiodide
- (S)-[(2R,5R)-5-ethenyl-1-methyl-1-azoniabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol,iodide
- N-methyl-quinidine (NMQ)
- NMQ
- SB-NMQ
- QUINIDINE .ALPHA.-METHIODIDE
- (9S)-9-Hydroxy-6'-methoxy-1-methylcinchonan-1-ium iodide
- Q27260397
- Methylquinidinium, iodide
- 1-Methylquinidinium iodide
- Cinchonan-1-ium, 9-hydroxy-6'-methoxy-1-methyl-, iodide, (9S)-
- Quinidine-alpha-methiodide
- 4RL12FXJ1F
- 42982-87-6
- HY-150123
- UNII-4RL12FXJ1F
- Quinidinium, methyl-, iodide
- Cinchonanium, 9-hydroxy-6'-methoxy-1-methyl-, iodide, (9S)-
- CS-0611896
- (S)-[(1S,2R,4S,5R)-5-ethenyl-1-methyl-1-azoniabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;iodide
- Inchi： 1S/C21H27N2O2.HI/c1-4-14-13-23(2)10-8-15(14)11-20(23)21(24)17-7-9-22-19-6-5-16(25-3)12-18(17)19;/h4-7,9,12,14-15,20-21,24H,1,8,10-11,13H2,2-3H3;1H/q+1;/p-1/t14-,15-,20+,21-,23-;/m0./s1
- InChI Key： AJQSDVGBERUTGX-WJPDFMMVSA-M
- SMILES： [I-].O[C@@H](C1C=CN=C2C=CC(=CC=12)OC)[C@H]1C[C@@H]2CC[N@@+]1(C)C[C@@H]2C=C

Computed Properties

Exact Mass: 466.111721
Monoisotopic Mass: 466.111721
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 498
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.4

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 42.35000
LogP: 0.28060

Quinidine Methiodide Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：room temp

Quinidine Methiodide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	Q685020-100mg	Quinidine Methiodide	42982-87-6		100mg	$ 234.00	2023-09-06
TRC	Q685020-1g	Quinidine Methiodide	42982-87-6		1g	$ 1777.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-476288-500 mg	Quinidine Methiodide,	42982-87-6		500MG	￥4,813.00	2023-07-10
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A2B Chem LLC	AF72592-100mg	Quinidine Methiodide	42982-87-6		100mg	$352.00	2024-04-20
A2B Chem LLC	AF72592-1g	Quinidine Methiodide	42982-87-6		1g	$1847.00	2024-04-20
MedChemExpress	HY-150123-5mg	Quinidine methiodide	42982-87-6	99.75%	5mg	￥850	2025-04-16
MedChemExpress	HY-150123-10mg	Quinidine methiodide	42982-87-6	99.75%	10mg	￥1400	2025-04-16
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MedChemExpress	HY-150123-50mg	Quinidine methiodide	42982-87-6	99.75%	50mg	￥4500	2025-04-16